Cas no 66508-19-8 (Diethyl 3-(N-Hydroxyamino)propylphosphate)

• Product Name: Diethyl 3-(N-Hydroxyamino)propylphosphate
• CAS No: 66508-19-8
• MF: C₇H₁₈NO₄P
• MW: 211.195883274078
• CID: 826486
• PubChem ID: 9794336
• Update Time: 2025-06-08

Diethyl 3-(N-Hydroxyamino)propylphosphate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-(N-Hydroxyamino)propylphosphate
• N-(3-diethoxyphosphorylpropyl)hydroxylamine
• [3-(Hydroxyamino)propyl]phosphonic Acid Diethyl Ester
• 3-(N-hydroxyamino)-propylphosphonic acid diethylester
• diethyl 3-(N-hydroxyamino)propylphosphonate
• Diethyl-3-(N-hydroxyamino)-propyl-phosphonat
• AKOS030240468
• 3-(N-hydroxylamino)-propylphosphonic acid diethylester
• SCHEMBL6930781
• FT-0666768
• DIETHYL [3-(HYDROXYAMINO)PROPYL]PHOSPHONATE
• HBMJDPGVDSHYBA-UHFFFAOYSA-N
• DTXSID60430783
• 66508-19-8
• diethyl (3-(hydroxyamino)propyl)phosphonate

• Inchi： 1S/C7H18NO4P/c1-3-11-13(10,12-4-2)7-5-6-8-9/h8-9H,3-7H2,1-2H3
• InChI Key： HBMJDPGVDSHYBA-UHFFFAOYSA-N
• SMILES： P(CCCNO)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 227.09200
• Monoisotopic Mass: 211.09734505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• Density: 1.128
• Boiling Point: 332.994°C at 760 mmHg
• Flash Point: 155.19°C
• Refractive Index: 1.446
• PSA: 86.83000
• LogP: 1.94390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl 3-(N-Hydroxyamino)propylphosphate

Recent Advances in the Study of Diethyl 3-(N-Hydroxyamino)propylphosphate (CAS: 66508-19-8)

Diethyl 3-(N-Hydroxyamino)propylphosphate (CAS: 66508-19-8) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition and signal transduction pathways. This research brief aims to summarize the latest findings regarding its synthesis, applications, and mechanistic insights, providing a comprehensive overview for professionals in the field.

The compound has garnered attention due to its unique structural features, which include a hydroxyamino group and a phosphate ester moiety. These functional groups make it a valuable building block for the development of prodrugs and enzyme inhibitors. Recent publications have demonstrated its utility in the synthesis of histone deacetylase (HDAC) inhibitors, which are pivotal in epigenetic regulation and cancer therapy. The ability of Diethyl 3-(N-Hydroxyamino)propylphosphate to act as a chelating agent for metal ions has also been explored, opening new avenues in metalloenzyme inhibition.

In terms of synthetic methodologies, advancements have been made in the efficient production of Diethyl 3-(N-Hydroxyamino)propylphosphate. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route that significantly improves yield and purity. This method employs a phosphoramidite-based approach, which minimizes side reactions and enhances scalability. Such innovations are critical for the compound's broader adoption in pharmaceutical development.

Mechanistic studies have further elucidated the role of Diethyl 3-(N-Hydroxyamino)propylphosphate in biological systems. For instance, research has shown that it can modulate the activity of phosphatases and kinases, key players in cellular signaling. A recent in vitro study demonstrated its inhibitory effects on protein tyrosine phosphatases (PTPs), suggesting potential applications in autoimmune diseases and metabolic disorders. These findings underscore the compound's multifaceted pharmacological potential.

Despite these promising developments, challenges remain in the clinical translation of Diethyl 3-(N-Hydroxyamino)propylphosphate-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its biological activities make it a compelling candidate for future drug discovery efforts.

In conclusion, Diethyl 3-(N-Hydroxyamino)propylphosphate (CAS: 66508-19-8) represents a promising scaffold in medicinal chemistry, with applications ranging from enzyme inhibition to prodrug design. Continued research into its synthesis, mechanism of action, and therapeutic potential will likely yield significant contributions to the field of chemical biology and pharmaceutical sciences.